60-93-5

Quinine dihydrochloride

In Stock

• CAS RN:
• 60-93-5

• Formula:
• C20H26Cl2N2O2

• InChI:
• InChI=1S/C20H24N2O2.2ClH/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;;/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;2*1H/t13-,14-,19-,20+;;/m0../s1

• InChIKey:
• NNKXWRRDHYTHFP-HZQSTTLBSA-N

• An alkaloid derived from the bark of the cinchona tree. It is used as an antimalarial drug, and is the active ingredient in extracts of the cinchona that have been used for that purpose since before 1633. Quinine is also a mild antipyretic and analgesic and has been used in common cold preparations for that purpose. It was used commonly and as a bitter and flavoring agent, and is still useful for the treatment of babesiosis. Quinine is also useful in some muscular disorders, especially nocturnal leg cramps and myotonia congenita, because of its direct effects on muscle membrane and sodium channels. The mechanisms of its antimalarial effects are not well understood.

1-(2-methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione

In Stock

• CAS RN:
• 76360-93-5

• Formula:
• C10H11N3O4S

• InChI:
• InChI=1S/C10H11N3O4S/c1-16-4-3-13-7-6(8(14)17-10(13)15)5-11-9(12-7)18-2/h5H,3-4H2,1-2H3

• InChIKey:
• BLSDODAIMSRMBK-UHFFFAOYSA-N

• 1-(2-methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione is a useful research compound. Its molecular formula is C10H11N3O4S and its molecular weight is 269.28 g/mol. The purity is usually 95%.

5H-Indeno[1,2-b]pyridin-5-ol, 4-methyl-

• CAS RN:
• 71960-93-5

• Formula:
• C13H11NO

• InChI:
• InChI=1S/C13H11NO/c1-8-6-7-14-12-9-4-2-3-5-10(9)13(15)11(8)12/h2-7,13,15H,1H3

• InChIKey:
• QPDHHOPKWKFAIY-UHFFFAOYSA-N

• 5H-Indeno[1,2-b]pyridin-5-ol, 4-methyl- is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.

7-[(2-Chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)chromen-4-one

In Stock

• CAS RN:
• 848060-93-5

• Formula:
• C23H16ClFO5

• InChI:
• InChI=1S/C23H16ClFO5/c1-27-19-4-2-3-5-20(19)30-22-13-29-21-11-16(8-9-17(21)23(22)26)28-12-14-6-7-15(25)10-18(14)24/h2-11,13H,12H2,1H3

• InChIKey:
• OMDCARWTKICQFH-UHFFFAOYSA-N

• 7-[(2-Chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)chromen-4-one is a useful research compound. Its molecular formula is C23H16ClFO5 and its molecular weight is 426.82. The purity is usually 95%.

N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-4-nitrobenzamide

In Stock

• CAS RN:
• 864860-93-5

• Formula:
• C18H13N3O5S

• InChI:
• InChI=1S/C18H13N3O5S/c22-17(11-1-4-13(5-2-11)21(23)24)20-18-19-14(10-27-18)12-3-6-15-16(9-12)26-8-7-25-15/h1-6,9-10H,7-8H2,(H,19,20,22)

• InChIKey:
• MMRXOJMPBPVREH-UHFFFAOYSA-N

• N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-4-nitrobenzamide is a useful research compound. Its molecular formula is C18H13N3O5S and its molecular weight is 383.38. The purity is usually 95%.

2-(3-Bromophenyl)ethyl cyclohexyl ketone

In Stock

• CAS RN:
• 898760-93-5

• Formula:
• C15H19BrO

• InChI:
• InChI=1S/C15H19BrO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h4-5,8,11,13H,1-3,6-7,9-10H2

• InChIKey:
• DDJHFBUBGIOJMG-UHFFFAOYSA-N

• 2-(3-Bromophenyl)ethyl cyclohexyl ketone is a useful research compound. Its molecular formula is C15H19BrO and its molecular weight is 295.21 g/mol. The purity is usually 95%.

3-Methoxypropanimidamide hydrochloride

In Stock

• CAS RN:
• 157360-93-5

• Formula:
• C4H11ClN2O

• InChI:
• InChI=1S/C4H10N2O.ClH/c1-7-3-2-4(5)6;/h2-3H2,1H3,(H3,5,6);1H

• InChIKey:
• KRGDUBQLCSQJJK-UHFFFAOYSA-N

• 3-Methoxypropanimidamide hydrochloride is a useful research compound. Its molecular formula is C4H11ClN2O and its molecular weight is 138.59 g/mol. The purity is usually 95%.

2-[3-Nitro-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic acid ethyl ester

Usually In Stock

• CAS RN:
• 144060-93-5

• Formula:
• C17H20N2O5S

• InChI:
• InChI=1S/C17H20N2O5S/c1-5-23-17(20)15-11(4)18-16(25-15)12-6-7-14(24-9-10(2)3)13(8-12)19(21)22/h6-8,10H,5,9H2,1-4H3

• InChIKey:
• JWLCJIVSGRFHKH-UHFFFAOYSA-N

• 2-[3-Nitro-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C17H20N2O5S and its molecular weight is 364.4 g/mol. The purity is usually 95%.

2,2-difluoro-2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid

In Stock

• CAS RN:
• 1784360-93-5

• Formula:
• C9H6F2N2O3

• 2,2-difluoro-2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C9H6F2N2O3 and its molecular weight is 228.2. The purity is usually 95%.

Palladium, chloro[2'-(dicyclohexylphosphino-kappaP)-N,N-dimethyl[1,1'-biphenyl]-2-amine][2-[1-[(4-methylphenyl)imino-kappaN]ethyl]ferrocenyl-kappaC]-,

Usually In Stock

• CAS RN:
• 1161360-93-5

• Formula:
• C45H54ClFeN2PPd-

• InChI:
• InChI=1S/C26H36NP.C14H13N.C5H5.ClH.Fe.Pd/c1-27(2)25-19-11-9-17-23(25)24-18-10-12-20-26(24)28(21-13-5-3-6-14-21)22-15-7-4-8-16-22;1-11-7-9-14(10-8-11)15-12(2)13-5-3-4-6-13;1-2-4-5-3-1;;;/h9-12,17-22H,3-8,13-16H2,1-2H3;3-5,7-10H,1-2H3;1-5H;1H;;/p-1

• InChIKey:
• CUHOOSWTWCGXHC-UHFFFAOYSA-M

• Palladium, chloro[2'-(dicyclohexylphosphino-kappaP)-N,N-dimethyl[1,1'-biphenyl]-2-amine][2-[1-[(4-methylphenyl)imino-kappaN]ethyl]ferrocenyl-kappaC]-, is a useful research compound. Its molecular formula is C45H54ClFeN2PPd- and its molecular weight is 851.6 g/mol. The purity is usually 95%.

5-Isopropoxy-1-methyl-1H-pyrazole-4-carboxylic acid

Usually In Stock

• CAS RN:
• 1365960-93-5

• Formula:
• C8H12N2O3

• InChI:
• InChI=1S/C8H12N2O3/c1-5(2)13-7-6(8(11)12)4-9-10(7)3/h4-5H,1-3H3,(H,11,12)

• InChIKey:
• YCMFIAHENFVEMA-UHFFFAOYSA-N

• 5-Isopropoxy-1-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.195. The purity is usually 95%.

(5-Methylpyrazin-2-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705560-93-5

• Formula:
• C18H19N7O2

• InChI:
• InChI=1S/C18H19N7O2/c1-12-8-22-15(10-21-12)18(26)25-6-2-3-13(11-25)7-16-23-17(24-27-16)14-9-19-4-5-20-14/h4-5,8-10,13H,2-3,6-7,11H2,1H3

• InChIKey:
• SEJKAPDJCAZXLL-UHFFFAOYSA-N

• (5-Methylpyrazin-2-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H19N7O2 and its molecular weight is 365.397. The purity is usually 95%.

1-phenyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide

In Stock

• CAS RN:
• 1797260-93-5

• Formula:
• C16H17N3O2S2

• InChI:
• InChI=1S/C16H17N3O2S2/c20-23(21,13-14-5-2-1-3-6-14)17-9-11-19-10-8-15(18-19)16-7-4-12-22-16/h1-8,10,12,17H,9,11,13H2

• InChIKey:
• BSCRKYHNQPRZNY-UHFFFAOYSA-N

• 1-phenyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H17N3O2S2 and its molecular weight is 347.45. The purity is usually 95%.

(R)-2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride

In Stock

• CAS RN:
• 2170760-93-5

• Formula:
• C10H18ClNO

• InChI:
• InChI=1S/C10H17NO.ClH/c1-7-5-6-8(12-7)9(11)10(2,3)4;/h5-6,9H,11H2,1-4H3;1H/t9-;/m0./s1

• InChIKey:
• BJFVIVHEQCLSHF-FVGYRXGTSA-N

• (R)-2,2-Dimethyl-1-(5-methylfuran-2-yl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO and its molecular weight is 203.71. The purity is usually 95%.

6-(2-(Dimethylamino)ethoxy)pyridine-3-boronic acid pinacol ester hydrochloride

In Stock

• CAS RN:
• 2379560-93-5

• Formula:
• C15H26BClN2O3

• InChI:
• InChI=1S/C15H25BN2O3.ClH/c1-14(2)15(3,4)21-16(20-14)12-7-8-13(17-11-12)19-10-9-18(5)6;/h7-8,11H,9-10H2,1-6H3;1H

• InChIKey:
• WHXAOUJTEVPRJT-UHFFFAOYSA-N

• 6-(2-(Dimethylamino)ethoxy)pyridine-3-boronic acid pinacol ester hydrochloride is a useful research compound. Its molecular formula is C15H26BClN2O3 and its molecular weight is 328.6 g/mol. The purity is usually 95%.

ethyl 2-{2-[8-(2,3-dimethylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate

In Stock

• CAS RN:
• 1116060-93-5

• Formula:
• C24H23N5O5

• InChI:
• InChI=1S/C24H23N5O5/c1-4-33-23(31)17-9-5-6-10-18(17)26-20(30)14-29-24(32)28-13-12-25-22(21(28)27-29)34-19-11-7-8-15(2)16(19)3/h5-13H,4,14H2,1-3H3,(H,26,30)

• InChIKey:
• MYANHJITVJQOGR-UHFFFAOYSA-N

• Ethyl 2-{2-[8-(2,3-dimethylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamido}benzoate is a useful research compound. Its molecular formula is C24H23N5O5 and its molecular weight is 461.5 g/mol. The purity is usually 95%.